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Compound of Interest

Compound Name: TINUVIN-1130

Cat. No.: B3417381 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals encountering

migration issues with TINUVIN-1130 UV absorber in their coating formulations.

Troubleshooting Guide
Issue: UV absorber (TINUVIN-1130) is leaching from the
cured coating, leading to decreased UV protection and
surface defects.
root cause analysis: The migration of TINUVIN-1130 from a coating is primarily due to a lack of

covalent bonding with the polymer matrix. This can be caused by several factors during the

formulation and curing process.

Troubleshooting Steps:

Verify Crosslinker Compatibility and Presence: TINUVIN-1130 is designed with a hydroxyl (-

OH) functional group that can react with and be chemically bound to the coating's polymer

network.[1][2][3] This is a primary mechanism for preventing its migration.

Action: Ensure your coating formulation contains a suitable crosslinker, such as a

melamine or isocyanate-based resin.[1][2][3]
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Verification: Review the technical data sheets of your resin and crosslinker to confirm their

reactivity with hydroxyl groups.

Optimize Curing Conditions: Incomplete curing can result in unreacted TINUVIN-1130 that is

not integrated into the polymer backbone, making it susceptible to migration.

Action: Review and optimize your curing parameters (temperature and time).

Experiment: Conduct a Design of Experiments (DOE) to evaluate the effect of varying

curing conditions on the migration of TINUVIN-1130. Analyze the extent of migration at

each condition.

Assess Solvent System: The solvent blend used in the coating formulation can influence the

mobility of TINUVIN-1130.

Action: Evaluate the solubility of TINUVIN-1130 in your solvent system. While it is miscible

with many common solvents, a highly compatible solvent might facilitate migration to the

surface during film formation.[4][5][6]

Experiment: If migration is suspected to be solvent-driven, consider a step-wise

replacement of the most compatible solvent with a slightly less compatible one, without

compromising film quality.

Consider Co-additives: The presence of other additives can influence the compatibility and

mobility of TINUVIN-1130 within the polymer matrix.

Action: Review all additives in your formulation. In some cases, synergistic effects with

other stabilizers, like Hindered Amine Light Stabilizers (HALS), can improve overall

performance and reduce migration by enhancing compatibility.[7][8]

Note: TINUVIN-1130 is often used in conjunction with HALS like TINUVIN 292 or TINUVIN

123 for superior protection.[5][8]

Frequently Asked Questions (FAQs)
Q1: What is TINUVIN-1130 and what is its primary function in coatings?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b3417381?utm_src=pdf-body
https://www.benchchem.com/product/b3417381?utm_src=pdf-body
https://www.benchchem.com/product/b3417381?utm_src=pdf-body
https://www.benchchem.com/product/b3417381?utm_src=pdf-body
https://mychem.ir/uploads/tds/17075.pdf
https://dispersions-resins-products.basf.us/files/technical-datasheets/Tinuvin_1130_October_2019_R6_IC.pdf
https://www.scribd.com/document/311576926/tinuvin-1130
https://www.benchchem.com/product/b3417381?utm_src=pdf-body
https://www.ohans.com/evaluating-the-migration-resistance-and-permanence-of-uv-absorber-uv-400-in-polymers/
https://www.researchgate.net/publication/226622310_Use_of_readable_light_stabilizers_to_prevent_migration_and_to_improve_durability_of_coatings_on_plastic_substrates
https://www.benchchem.com/product/b3417381?utm_src=pdf-body
https://dispersions-resins-products.basf.us/files/technical-datasheets/Tinuvin_1130_October_2019_R6_IC.pdf
https://www.researchgate.net/publication/226622310_Use_of_readable_light_stabilizers_to_prevent_migration_and_to_improve_durability_of_coatings_on_plastic_substrates
https://www.benchchem.com/product/b3417381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3417381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


TINUVIN-1130 is a liquid UV absorber of the hydroxyphenyl-benzotriazole class.[1][2][3][4][5]

[6][9][10] Its main purpose is to protect coatings and light-sensitive substrates like wood and

plastics from the damaging effects of UV radiation.[1][2][5][6][9][10] It achieves this by

absorbing UV light in the UV-A and UV-B regions and converting it into harmless thermal

energy.[1][2][11]

Q2: What are the main causes of TINUVIN-1130 migration in a coating?

The primary cause of migration is the physical movement of the UV absorber molecules within

the cured coating. This can happen if the TINUVIN-1130 is not chemically bound to the polymer

network. Factors that contribute to this include:

Absence of a suitable crosslinker in the formulation.

Incomplete reaction between TINUVIN-1130's hydroxyl group and the crosslinker.

High compatibility with the polymer matrix, which can allow for mobility.

Environmental factors like high temperatures can increase the rate of diffusion and migration.

[12]

Q3: How can I chemically anchor TINUVIN-1130 into the coating matrix?

The most effective way to prevent migration is by chemically grafting TINUVIN-1130 into the

polymer backbone.[13] TINUVIN-1130 is specifically designed with a hydroxyl (-OH)

functionality for this purpose.[1][2][3] During the curing process, this hydroxyl group can co-

react with isocyanate or melamine crosslinkers present in the coating formulation, forming a

covalent bond.[1][2][3] This permanently locks the UV absorber in place.

Q4: Are there alternative strategies to prevent UV absorber migration?

Yes, several strategies can be employed to reduce or eliminate the migration of UV absorbers:

Reactive UV Absorbers: Using UV absorbers that have reactive groups capable of forming

covalent bonds with the polymer matrix is a highly effective method.[14][15]
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Increased Molecular Weight: Higher molecular weight additives generally have lower mobility

within a polymer matrix. TINUVIN-1130 itself is a mixture that includes a dimer with a higher

molecular weight (975 g/mol ) compared to the monomer (637 g/mol ), which contributes to

its lower migration tendency.[4][5]

Encapsulation: Encapsulating the UV absorber in microcapsules can control its release and

prevent premature migration.[7]

Polymer Matrix Selection: The type of polymer and its crosslink density can influence

additive mobility. A more tightly crosslinked network can physically hinder the movement of

the UV absorber.[16]

Q5: What are the recommended concentration levels for TINUVIN-1130 in a coating

formulation?

The optimal concentration of TINUVIN-1130 depends on the specific application, the type of

resin system, and the desired level of UV protection. However, a general recommendation is

typically in the range of 1.0 – 3.0%.[5][17] It is often used in combination with a Hindered Amine

Light Stabilizer (HALS) at a concentration of 0.5 – 2.0%.[5] Laboratory trials are always

recommended to determine the optimal concentration for a specific formulation.[5]

Data Presentation
Table 1: Physical and Chemical Properties of TINUVIN-1130
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Property Value Reference

Chemical Class Hydroxyphenyl-benzotriazole [1][2][3][4][5][6][10]

Appearance
Yellow to light amber viscous

liquid
[4][5][9]

Molecular Weight
Monomer: 637 g/mol , Dimer:

975 g/mol
[4][5]

Density at 20°C 1.17 g/cm³ [4][5]

Dynamic Viscosity at 20°C 7400 mPa.s [4]

Key Functionality
Hydroxyl (-OH) group for

reaction with crosslinkers
[1][2][3]

Experimental Protocols
Protocol 1: Evaluation of TINUVIN-1130 Migration via Solvent Extraction

Objective: To quantify the amount of unbound TINUVIN-1130 that migrates from a cured

coating.

Methodology:

Sample Preparation:

Prepare coated panels with your standard formulation containing a known concentration of

TINUVIN-1130.

Prepare a control set of panels with a formulation known to prevent migration (e.g., with an

optimized crosslinker concentration and curing schedule).

Cure all panels according to the specified conditions.

Solvent Extraction:

Immerse the cured coated panels in a solvent in which TINUVIN-1130 is highly soluble

(e.g., toluene or xylene) for a specified period (e.g., 24 hours) at a controlled temperature.
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The volume of the solvent should be sufficient to ensure complete immersion of the coated

surface.

Analysis:

After the extraction period, remove the panels.

Analyze the solvent for the concentration of TINUVIN-1130 using a suitable analytical

technique such as High-Performance Liquid Chromatography (HPLC) with a UV detector.

Quantify the amount of extracted TINUVIN-1130 by comparing the results to a calibration

curve prepared with known concentrations of the UV absorber.

Data Interpretation:

A higher concentration of TINUVIN-1130 in the solvent indicates a greater degree of

migration from the coating.

Compare the results from your test formulation to the control to assess the effectiveness of

your migration prevention strategy.
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Caption: Troubleshooting workflow for addressing TINUVIN-1130 migration.
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Caption: Chemical grafting of TINUVIN-1130 into the polymer matrix.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]

2. products.basf.com [products.basf.com]

3. explore.azelis.com [explore.azelis.com]

4. mychem.ir [mychem.ir]

5. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]

6. scribd.com [scribd.com]

7. ohans.com [ohans.com]

8. researchgate.net [researchgate.net]

9. Tinuvin-1130 | 104810-47-1 [chemicalbook.com]

10. specialchem.com [specialchem.com]

11. Understanding the Role of Uv Absorbers in Enhancing Coating Durability and
Performance [afinechem.com]

12. Effects of nanocrystallization on surface migration of polypropylene/slip agent
composites in accelerated aging - ProQuest [proquest.com]

13. fpl.fs.usda.gov [fpl.fs.usda.gov]

14. irochemical.com [irochemical.com]

15. researchgate.net [researchgate.net]

16. The influence of additives on polymer matrix mobility and the glass transition - Soft
Matter (RSC Publishing) [pubs.rsc.org]

17. UItraviolet absorber Tinuvin-1130 For Sale - Kerton Chemical [kerton-industry.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b3417381?utm_src=pdf-body-img
https://www.benchchem.com/product/b3417381?utm_src=pdf-body
https://www.benchchem.com/product/b3417381?utm_src=pdf-custom-synthesis
https://dispersions-resins-products.basf.us/products/tinuvin-1130
https://products.basf.com/global/en/ed/30080322
https://explore.azelis.com/en_US/us_case/tinuvin-1130
https://mychem.ir/uploads/tds/17075.pdf
https://dispersions-resins-products.basf.us/files/technical-datasheets/Tinuvin_1130_October_2019_R6_IC.pdf
https://www.scribd.com/document/311576926/tinuvin-1130
https://www.ohans.com/evaluating-the-migration-resistance-and-permanence-of-uv-absorber-uv-400-in-polymers/
https://www.researchgate.net/publication/226622310_Use_of_readable_light_stabilizers_to_prevent_migration_and_to_improve_durability_of_coatings_on_plastic_substrates
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8358387.htm
https://www.specialchem.com/coatings/product/basf-tinuvin-1130
https://www.afinechem.com/blog/role-of-uv-absorbers-in-coating-durability-and-performance/
https://www.afinechem.com/blog/role-of-uv-absorbers-in-coating-durability-and-performance/
https://www.proquest.com/openview/2dfd113c14c2c3790fa77c3325038dfa/1?pq-origsite=gscholar&cbl=2043599
https://www.proquest.com/openview/2dfd113c14c2c3790fa77c3325038dfa/1?pq-origsite=gscholar&cbl=2043599
https://www.fpl.fs.usda.gov/documnts/pdf1983/willi83a.pdf
https://www.irochemical.com/working-principle-and-trend-of-triazine-uv-absorbers/
https://www.researchgate.net/publication/230193989_Application_of_reactive_benzotriazole_UV_absorbers_to_cellulose_and_determining_sun_protection_of_treated_fabric_photometrically
https://pubs.rsc.org/en/content/articlelanding/2021/sm/d0sm01634a
https://pubs.rsc.org/en/content/articlelanding/2021/sm/d0sm01634a
https://www.kerton-industry.com/products_detail/UItraviolet_absorber_Tinuvin-1130.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3417381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technical Support Center: Preventing TINUVIN-1130
Migration in Coatings]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3417381#how-to-prevent-tinuvin-1130-migration-in-
coatings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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